Cas no 6151-30-0 (Quinacrine Dihydrochloride Dihydrate)

• Product Name: Quinacrine Dihydrochloride Dihydrate
• CAS No: 6151-30-0
• MF: C₂₃H₃₆Cl₃N₃O₃
• MW: 508.909243583679
• CID: 46443
• PubChem ID: 2725002
• Update Time: 2025-06-25

Quinacrine Dihydrochloride Dihydrate Chemical and Physical Properties

Names and Identifiers

• Mepacrine hydrochloride
• Quinacrine dihydrochloride dihydrate
• N4-(6-Chloro-2-methoxy-9-acridinyl)-N1,N1-diethyl-1,4-pentanediamine dihydrochloride dihydrate
• Quinacrine,Atabrine Mepacnine
• atabrinehydrochloridedihydrate
• AtabrineMepacnine
• hloride2h2-o
• mepacrinehcl
• mepacrinehydrochloridedihydrate
• ochloride,dihydrate
• QuinacrineHCl
• Quinacrinehydrochlorid
• Quinacrine hydrochloride hydrate
• Tox21_110762
• HY-13735B
• UNII-G6242H2NAA
• 6151-30-0
• Quinacrine hydrochloride [USP]
• Quinacrine hydrochloride dihydrate
• CAS-6151-30-0
• FT-0698684
• Mepacrine (dihydrochloride);SN-390 (dihydrochloride)
• G6242H2NAA
• Atabrine hydrochloride dihydrate
• Prestwick_650
• 6-Chloro-9-[[4-(diethylamino)-1-methylbutyl]amino]-2-methoxyacridine dihydrochloride dihydrate
• Tox21_110762_1
• AC-22752
• Acridine, 6-chloro-9-((4-(diethylamino)-1-methylbutyl)amino)-2-methoxy-, dihydrochloride, dihydrate
• s5435
• NSC-14229
• Quinacrine HCl
• Quinacrine 2HCl 2H2O
• CCG-220318
• Quinacrine hydrochloride
• NSC-757307
• NCGC00017057-01
• MEPACRINE DIHYDROCHLORIDE DIHYDRATE
• HMS1568P18
• DTXCID6025565
• DTXSID8045565
• Atabrine hydrochloride
• 1,4-Pentanediamine, N(sup 4)-(6-chloro-2-methoxy-9-acridinyl)-N(sup 1),N(sup 1)-diethyl-, dihydrochloride, dihydrate
• 4-N-(6-chloro-2-methoxyacridin-9-yl)-1-N,1-N-diethylpentane-1,4-diamine;dihydrate;dihydrochloride
• Q27278821
• NCGC00015874-05
• 6-Chloro-9-((4-(diethylamino)-1-methylbutyl)amino)-2-methoxyacridine dihydrochloride dihydrate
• CS-0027605
• Quinacrine2HCl2H2O
• CHEMBL2105615
• CCRIS 8684
• RP-866
• MEPACRINE HYDROCHLORIDE ANHYDROUS
• QUINACRINE HYDROCHLORIDE [VANDF]
• (+/-)-6-CHLORO-9-((4-(DIETHYLAMINO)-1-METHYLBUTYL)AMINO)-2-METHOXYACRIDINE DIHYDROCHLORIDE DIHYDRATE
• MFCD00150069
• Quinacrine (hydrochloride hydrate)
• Mepacrine HCl
• Mepacrine hydrochloride dihydrate
• QUINACRINE DIHYDROCHLORIDE DIHYDRATE [MI]
• NSC 757307
• AKOS004910405
• Mepacrine hydrochloride hydrate
• SN-390 hydrochloride hydrate
• G91296
• Quinacrine Dihydrochloride Dihydrate

• MDL： MFCD00150069
• Inchi： 1S/C23H30ClN3O.2ClH.2H2O/c1-5-27(6-2)13-7-8-16(3)25-23-19-11-9-17(24)14-22(19)26-21-12-10-18(28-4)15-20(21)23;;;;/h9-12,14-16H,5-8,13H2,1-4H3,(H,25,26);2*1H;2*1H2
• InChI Key： RZFNKJVCPDLQQA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C1C=CC(=CC1=C2NC(C)CCCN(CC)CC)OC.Cl.Cl.O.O

Computed Properties

• Exact Mass: 507.18200
• Monoisotopic Mass: 507.182
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 2
• Tautomer Count: 2
• XLogP3: 6.2
• Topological Polar Surface Area: 39.8

Experimental Properties

• Color/Form: Yellow powder
• Melting Point: 247-250 ºC
• Boiling Point: 557.1 °C at 760 mmHg
• Flash Point: 557.1 °C at 760 mmHg
• Water Partition Coefficient: 2.8 g/100 mL
• PSA: 55.85000
• LogP: 7.52080
• Solubility: dissolve in water

Quinacrine Dihydrochloride Dihydrate Security Information

• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R22; R36/37/38

Additional information on Quinacrine Dihydrochloride Dihydrate

Quinacrine Dihydrochloride Dihydrate: Chemical Profile and Recent Applications

Quinacrine Dihydrochloride Dihydrate, a derivative of the naturally occurring compound quinacrine, has garnered significant attention in the field of chemobiology due to its versatile pharmacological properties. With a CAS number of 6151-30-0, this compound is recognized for its broad-spectrum activity, making it a subject of extensive research in both academic and industrial settings. The dihydrochloride dihydrate form enhances the solubility and stability of the molecule, facilitating its use in various formulations and applications.

The chemical structure of Quinacrine Dihydrochloride Dihydrate features a triphenylmethane core, which is known for its ability to interact with biological macromolecules. This structural motif has been exploited in the development of drugs that target a wide range of diseases, from infectious disorders to chronic conditions. Recent studies have highlighted its potential in modulating immune responses, making it a promising candidate for therapeutic interventions.

In recent years, research on Quinacrine Dihydrochloride Dihydrate has expanded into the realm of oncology. Preliminary findings suggest that the compound can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function. This mechanism aligns with the growing interest in small-molecule inhibitors that can selectively target malignant cells without harming healthy tissues. The dihydrochloride dihydrate form’s improved pharmacokinetic profile may enhance its efficacy in these applications.

The compound’s antimalarial properties have also been revisited in light of emerging drug-resistant strains of *Plasmodium*. While traditional antimalarials like chloroquine have faced challenges due to resistance, Quinacrine Dihydrochloride Dihydrate offers an alternative approach. Its ability to interfere with hemoglobin digestion within the parasite has been demonstrated in vitro, suggesting its potential as a component in combination therapies to combat malaria.

Beyond its therapeutic applications, Quinacrine Dihydrochloride Dihydrate has shown promise in the field of neurology. Investigational studies indicate that it may have neuroprotective effects by modulating oxidative stress and inflammation. These findings are particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The dihydrate form’s stability under various pH conditions makes it an attractive candidate for oral formulations aimed at central nervous system disorders.

The synthesis and purification of Quinacrine Dihydrochloride Dihydrate adhere to stringent quality control measures to ensure consistency and reliability for research purposes. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are employed to confirm the compound’s identity and purity. These methods are critical for maintaining the integrity of experiments involving this compound.

The safety profile of Quinacrine Dihydrochloride Dihydrate has been thoroughly evaluated through preclinical studies. While some side effects have been reported, such as gastrointestinal discomfort and skin reactions, these are generally manageable with appropriate dosing adjustments. The compound’s long history of use in human medicine provides a valuable database for assessing its safety and efficacy in new applications.

The future direction of research on Quinacrine Dihydrochloride Dihydrate is likely to focus on optimizing its delivery systems to enhance bioavailability and reduce adverse effects. Nanotechnology-based approaches, such as liposomes and polymeric nanoparticles, are being explored to improve targeted drug delivery. These innovations could expand the therapeutic potential of this compound across multiple disease areas.

In conclusion, Quinacrine Dihydrochloride Dihydrate represents a multifaceted compound with significant implications for modern medicine. Its broad-spectrum activity, combined with recent advancements in synthetic chemistry and drug delivery systems, positions it as a valuable asset in ongoing therapeutic developments. As research continues to uncover new applications for this molecule, its role in addressing global health challenges is likely to grow.